85-06-3

3-Methylbenzo[f]quinoline

Usually In Stock

• CAS RN:
• 85-06-3

• Formula:
• C14H11N

• InChI:
• InChI=1S/C14H11N/c1-10-6-8-13-12-5-3-2-4-11(12)7-9-14(13)15-10/h2-9H,1H3

• InChIKey:
• SUHRSZJZYUCLOD-UHFFFAOYSA-N

• 3-Methylbenzo[f]quinoline is a useful research compound. Its molecular formula is C14H11N and its molecular weight is 193.24 g/mol. The purity is usually 95%.

1-(1H-Indol-3-yl)hexan-2-amine hydrochloride

In Stock

• CAS RN:
• 5085-06-3

• Formula:
• C14H21ClN2

• InChI:
• InChI=1S/C14H20N2.ClH/c1-2-3-6-12(15)9-11-10-16-14-8-5-4-7-13(11)14;/h4-5,7-8,10,12,16H,2-3,6,9,15H2,1H3;1H

• InChIKey:
• XCLLTEJFAUBMSJ-UHFFFAOYSA-N

• 1-(1H-Indol-3-yl)hexan-2-amine hydrochloride is a useful research compound. Its molecular formula is C14H21ClN2 and its molecular weight is 252.79. The purity is usually 95%.

2(3H)-Thiazolethione, 4-methyl-

In Stock

• CAS RN:
• 5685-06-3

• Formula:
• C4H5NS2

• InChI:
• InChI=1S/C4H5NS2/c1-3-2-7-4(6)5-3/h2H,1H3,(H,5,6)

• InChIKey:
• NLHAIPFBNQZTMY-UHFFFAOYSA-N

• 2(3H)-Thiazolethione, 4-methyl- is a useful research compound. Its molecular formula is C4H5NS2 and its molecular weight is 131.2 g/mol. The purity is usually 95%.

Ethyl 4-chloro-3-trifluoromethylcarbanilate

In Stock

• CAS RN:
• 18585-06-3

• Formula:
• C10H9ClF3NO2

• InChI:
• InChI=1S/C10H9ClF3NO2/c1-2-17-9(16)15-6-3-4-8(11)7(5-6)10(12,13)14/h3-5H,2H2,1H3,(H,15,16)

• InChIKey:
• BAFPGGUKCVCSKG-UHFFFAOYSA-N

• Ethyl 4-chloro-3-trifluoromethylcarbanilate, also known as Ethyl 4-chloro-3-trifluoromethylcarbanilate, is a useful research compound. Its molecular formula is C10H9ClF3NO2 and its molecular weight is 267.63 g/mol. The purity is usually 95%.

N-(4-fluorophenyl)-N'-(4-iodophenyl)urea

In Stock

• CAS RN:
• 199585-06-3

• Formula:
• C13H10FIN2O

• InChI:
• InChI=1S/C13H10FIN2O/c14-9-1-5-11(6-2-9)16-13(18)17-12-7-3-10(15)4-8-12/h1-8H,(H2,16,17,18)

• InChIKey:
• GTYCIKVVNBKUJX-UHFFFAOYSA-N

• N-(4-fluorophenyl)-N'-(4-iodophenyl)urea is a useful research compound. Its molecular formula is C13H10FIN2O and its molecular weight is 356.13 g/mol. The purity is usually 95%.

3(2H)-Pyridazinone, 6-(2-phenylpyrazolo[1,5-a]pyridin-3-yl)-

• CAS RN:
• 131185-06-3

• Formula:
• C17H12N4O

• InChI:
• InChI=1S/C17H12N4O/c22-15-10-9-13(18-19-15)16-14-8-4-5-11-21(14)20-17(16)12-6-2-1-3-7-12/h1-11H,(H,19,22)

• InChIKey:
• MBCUSHSOCQIFLW-UHFFFAOYSA-N

• 3(2H)-Pyridazinone, 6-(2-phenylpyrazolo[1,5-a]pyridin-3-yl)- is a useful research compound. Its molecular formula is C17H12N4O and its molecular weight is 288.30 g/mol. The purity is usually 95%.

Ethyl 3-amino-5-methoxy-1-benzothiophene-2-carboxylate

In Stock

• CAS RN:
• 181285-06-3

• Formula:
• C12H13NO3S

• InChI:
• InChI=1S/C12H13NO3S/c1-3-16-12(14)11-10(13)8-6-7(15-2)4-5-9(8)17-11/h4-6H,3,13H2,1-2H3

• InChIKey:
• UQZIQYCFDPABDF-UHFFFAOYSA-N

• Ethyl 3-amino-5-methoxy-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C12H13NO3S and its molecular weight is 251.3. The purity is usually 95%.

N-((4-(3-chlorophenyl)-5-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide

In Stock

• CAS RN:
• 393585-06-3

• Formula:
• C32H26ClFN6O3S2

• InChI:
• InChI=1S/C32H26ClFN6O3S2/c33-22-6-4-7-24(16-22)39-29(18-35-30(41)19-43-25-8-2-1-3-9-25)36-37-32(39)45-20-31(42)40-27(21-11-13-23(34)14-12-21)17-26(38-40)28-10-5-15-44-28/h1-16,27H,17-20H2,(H,35,41)

• InChIKey:
• KQQLDPQCUZQLMX-UHFFFAOYSA-N

• N-((4-(3-chlorophenyl)-5-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C32H26ClFN6O3S2 and its molecular weight is 661.17. The purity is usually 95%.

2-(4-chlorophenoxy)-N-((5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)acetamide

In Stock

• CAS RN:
• 851785-06-3

• Formula:
• C17H17ClN6O4S3

• InChI:
• InChI=1S/C17H17ClN6O4S3/c1-2-29-17-24-22-15(31-17)20-13(26)9-30-16-23-21-14(28-16)7-19-12(25)8-27-11-5-3-10(18)4-6-11/h3-6H,2,7-9H2,1H3,(H,19,25)(H,20,22,26)

• InChIKey:
• VYYGJUCIEUJRTG-UHFFFAOYSA-N

• 2-(4-chlorophenoxy)-N-((5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H17ClN6O4S3 and its molecular weight is 500.99. The purity is usually 95%.

N-(2-fluorophenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893385-06-3

• Formula:
• C16H14FN3O2S

• InChI:
• InChI=1S/C16H14FN3O2S/c17-13-5-1-2-6-14(13)19-15(21)11-23-16-18-7-8-20(16)10-12-4-3-9-22-12/h1-9H,10-11H2,(H,19,21)

• InChIKey:
• OBOYDEUKXTYTSE-UHFFFAOYSA-N

• N-(2-fluorophenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C16H14FN3O2S and its molecular weight is 331.37. The purity is usually 95%.

9-Hydroxy-10,12-octadecadienoic acid

In Stock

• CAS RN:
• 115185-06-3

• Formula:
• C18H32O3

• InChI:
• InChI=1S/C18H32O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h6,8,11,14,17,19H,2-5,7,9-10,12-13,15-16H2,1H3,(H,20,21)

• InChIKey:
• NPDSHTNEKLQQIJ-UHFFFAOYSA-N

• 9-Hydroxy-10,12-octadecadienoic acid is a natural product found in Lithothamnion corallioides, Carthamus oxyacanthus, and other organisms with data available.

(S)-1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol

Usually In Stock

• CAS RN:
• 1289585-06-3

• Formula:
• C11H13Cl2NO

• InChI:
• InChI=1S/C11H13Cl2NO/c12-9-1-2-11(13)8(5-9)6-14-4-3-10(15)7-14/h1-2,5,10,15H,3-4,6-7H2/t10-/m0/s1

• InChIKey:
• KFFYBXDRTKRBKZ-JTQLQIEISA-N

• (S)-1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol is a useful research compound. Its molecular formula is C11H13Cl2NO and its molecular weight is 246.13 g/mol. The purity is usually 95%.

4-[[1-(2,5-Dimethylphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine

Usually In Stock

• CAS RN:
• 2379985-06-3

• Formula:
• C19H24N2O3S

• InChI:
• InChI=1S/C19H24N2O3S/c1-15-5-6-16(2)19(12-15)25(22,23)21-11-3-4-17(13-21)14-24-18-7-9-20-10-8-18/h5-10,12,17H,3-4,11,13-14H2,1-2H3

• InChIKey:
• LKGQZZDKJKDXHA-UHFFFAOYSA-N

• 4-[[1-(2,5-Dimethylphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine is a useful research compound. Its molecular formula is C19H24N2O3S and its molecular weight is 360.47. The purity is usually 95%.

2-Bromo-4-(ethoxymethyl)pyridine

Usually In Stock

• CAS RN:
• 1289385-06-3

• Formula:
• C8H10BrNO

• InChI:
• InChI=1S/C8H10BrNO/c1-2-11-6-7-3-4-10-8(9)5-7/h3-5H,2,6H2,1H3

• InChIKey:
• XBYFQVFVGJPTKC-UHFFFAOYSA-N

• 2-Bromo-4-(ethoxymethyl)pyridine, also known as 2-Bromo-4-(ethoxymethyl)pyridine, is a useful research compound. Its molecular formula is C8H10BrNO and its molecular weight is 216.078. The purity is usually 95%.